Cas no 1804692-93-0 (2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine)
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine
-
- Inchi: 1S/C7H6ClF2NO2/c8-1-4-6(13)5(12)3(2-11-4)7(9)10/h2,7,13H,1H2,(H,11,12)
- InChI Key: UNYWFXOCQBLOMV-UHFFFAOYSA-N
- SMILES: ClCC1=C(C(C(C(F)F)=CN1)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 1
- Topological Polar Surface Area: 49.3
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004644-250mg |
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine |
1804692-93-0 | 97% | 250mg |
$686.80 | 2022-04-01 | |
| Alichem | A024004644-500mg |
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine |
1804692-93-0 | 97% | 500mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A024004644-1g |
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine |
1804692-93-0 | 97% | 1g |
$1,747.20 | 2022-04-01 |
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine
Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1804692-93-0)
2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1804692-93-0) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and two hydroxyl groups attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.
The chloromethyl group in 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine is known for its reactivity and ability to form covalent bonds with various nucleophiles. This property makes the compound an attractive candidate for the synthesis of more complex molecules and derivatives. The difluoromethyl group, on the other hand, imparts unique electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity. The presence of hydroxyl groups further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications in drug discovery and development.
Recent studies have highlighted the potential of 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The unique combination of functional groups allows it to interact with key inflammatory mediators, potentially offering new avenues for the treatment of chronic inflammatory diseases such as arthritis and asthma.
In addition to its anti-inflammatory effects, 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine has also been investigated for its antiviral properties. A study conducted by a team of researchers at the University of California found that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral enzymes essential for replication, making it a promising lead compound for the development of antiviral drugs.
The structural versatility of 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine has also been exploited in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By attaching different functional groups to the chloromethyl or hydroxyl positions, researchers have developed prodrugs with improved pharmacokinetic profiles and reduced side effects. This approach has shown promise in enhancing the therapeutic index of existing drugs and developing new treatments for various diseases.
Furthermore, 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine has been explored as a potential scaffold for the development of enzyme inhibitors. Enzyme inhibitors play a crucial role in modulating biological processes and are widely used in the treatment of diseases such as cancer and neurodegenerative disorders. The ability to fine-tune the chemical structure of this compound allows researchers to optimize its binding affinity and selectivity towards specific enzymes, thereby enhancing its therapeutic potential.
In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1804692-93-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in areas such as anti-inflammatory agents, antiviral drugs, prodrugs, and enzyme inhibitors. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.
1804692-93-0 (2-(Chloromethyl)-5-(difluoromethyl)-3,4-dihydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)